![molecular formula C7H10N2O B1211383 2,5-Diaminoanisole CAS No. 5307-02-8](/img/structure/B1211383.png)
2,5-Diaminoanisole
Overview
Description
Scientific Research Applications
Chemical Synthesis
2-methoxybenzene-1,4-diamine is used in chemical synthesis. It’s a compound with a molecular weight of 236.25 and is typically stored at room temperature . It’s available in a physical form of powder .
Photoreaction Studies
The compound has been studied in the context of photoreactions. For instance, the irradiation of 4-methoxyazobenzenes in DMF containing 0.5 M hydrochloric acid provided N2-aryl-4-methoxybenzene-1,2-diamines as the major product .
Synthesis of Benzimidazole Derivatives
N-Aryl-1,2-phenylenediamines, which can be synthesized from 2-methoxybenzene-1,4-diamine, are important for synthesizing various benzimidazole derivatives . These derivatives have been studied for applications in platelet-derived growth factor receptor (PDGFR), cyclooxygenase (COX), and phosphodiesterase 10A4 inhibitors, as well as for many optoelectronic materials .
Synthesis of Electronic Material
The compound is also used in the synthesis of 1,3,5-tris(N-phenyl-benzimidazol-2-yl)benzene (TBPI), an important electronic material for OLED applications .
Reductive Degradation Studies
2-methoxybenzene-1,4-diamine has been studied in the context of reductive degradation processes. For example, under acidic conditions, it degrades in the presence of iron/copper bimetal particles .
Genotoxicity Assessment
The compound and its metabolites have been studied for their genotoxic effects. For instance, they have been found to induce DNA damages in a freshwater crustacean Daphnia carinata exposed for 48 hours .
properties
IUPAC Name |
2-methoxybenzene-1,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,8-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGUYBLVGLMAUFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7063766 | |
Record name | 1,4-Benzenediamine, 2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7063766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Vapor Pressure |
0.00132 [mmHg] | |
Record name | 2-Methoxy-1,4-benzenediamine | |
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URL | https://haz-map.com/Agents/3120 | |
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Product Name |
2,5-Diaminoanisole | |
Color/Form |
Crystals | |
CAS RN |
5307-02-8 | |
Record name | 2,5-Diaminoanisole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5307-02-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2-Methoxy-1,4-benzenediamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005307028 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Benzenediamine, 2-methoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,4-Benzenediamine, 2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7063766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-diaminoanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.784 | |
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Record name | 2-METHOXY-1,4-BENZENEDIAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z99H0MF010 | |
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Record name | 2-METHOXY-1,4-BENZENEDIAMINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6250 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
107 °C | |
Record name | 2-METHOXY-1,4-BENZENEDIAMINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6250 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the mutagenic properties of 2,5-Diaminoanisole, and how do they relate to its use in hair dyes?
A: Research suggests that 2,5-Diaminoanisole, a component found in some oxidative-type (hydrogen peroxide) hair dyes, exhibits mutagenic properties after being oxidized by hydrogen peroxide (H2O2). [] This mutagenic potential raises concerns as a significant number of people use hair dyes. [] Further research, including in vivo studies, is crucial to determine the actual risk to human health. [, ]
Q2: How does 2,5-Diaminoanisole interact with Prostaglandin H Synthase (PHS), and what are the implications of this interaction?
A: Studies indicate that 2,5-Diaminoanisole acts as a highly efficient reducing substrate for Prostaglandin H Synthase (PHS). [] This interaction facilitates the conversion of 5-phenyl-4-pentenyl-hydroperoxide to 5-phenyl-4-pentenylalcohol by PHS. [] This finding is significant because the metabolic activation of some aromatic amines by PHS is thought to produce mutagenic and potentially carcinogenic species. []
Q3: What is the structural characterization of 2,5-Diaminoanisole?
A3: 2,5-Diaminoanisole, alternatively named 2-methoxybenzene-1,4-diamine, possesses the following structural characteristics:
Q4: Has the mutagenicity of 2,5-Diaminoanisole been studied in mammalian cells?
A: Yes, a study assessed the mutagenicity of 2,5-Diaminoanisole at the thymidine kinase (TK) locus in L5178Y mouse lymphoma cells. [] This in vitro study, conducted without metabolic activation, yielded a negative response, indicating that 2,5-Diaminoanisole did not induce mutations at the TK locus under these specific experimental conditions. []
Q5: Are there any known structural analogs of 2,5-Diaminoanisole that exhibit different mutagenic properties?
A: Yes, research suggests that structural analogs of 2,5-Diaminoanisole, specifically 2,4-Diaminoanisole, demonstrate varying degrees of mutagenicity. [] While 2,5-Diaminoanisole becomes strongly mutagenic after oxidation by H2O2, 2,4-Diaminoanisole shows a questionable mutagenic response in the TK +/- locus assay in L5178Y mouse lymphoma cells. [, ] This difference highlights the significant role of even minor structural modifications in influencing the biological activity of these compounds.
Q6: What are the potential implications of the dominant lethal mutagenicity study conducted on 2,5-Diaminoanisole?
A: A dominant lethal mutagenicity study on rats administered with 2,5-Diaminoanisole intraperitoneally at a dose significantly higher than typical human exposure from hair dye use did not show an increase in fetal loss. [] While this study did not find evidence of a dominant lethal effect under the specific experimental conditions, it's crucial to acknowledge its limitations. The route of administration and the high dose used in the study might not accurately reflect real-world human exposure scenarios, necessitating further research to assess the compound's safety definitively. []
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